Cas no 160850-63-5 (3-Isoxazolecarboxylicacid, 5-ethyl-4-methyl-, methyl ester)

• Product Name: 3-Isoxazolecarboxylicacid, 5-ethyl-4-methyl-, methyl ester
• CAS No: 160850-63-5
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 109605
• PubChem ID: 45099349
• Update Time: 2025-04-18

3-Isoxazolecarboxylicacid, 5-ethyl-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylicacid, 5-ethyl-4-methyl-, methyl ester
• 3-Isoxazolecarboxylicacid,5-ethyl-4-methyl-,methylester(9CI)
• Methyl 5-ethyl-4-methylisoxazole-3-carboxylate
• 160850-63-5

• Inchi： 1S/C8H11NO3/c1-4-6-5(2)7(9-12-6)8(10)11-3/h4H2,1-3H3
• InChI Key： JOAJKFVDJOKQDB-UHFFFAOYSA-N
• SMILES： O1C(CC)=C(C)C(C(=O)OC)=N1

Computed Properties

• Exact Mass: 169.074
• Monoisotopic Mass: 169.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 1.8